Cas no 10138-52-0 (Gadolinium chloride)

• Product Name: Gadolinium chloride
• CAS No: 10138-52-0
• MF: Cl₃Gd
• MW: 263.608997344971
• MDL: MFCD00011024
• CID: 86330
• PubChem ID: 24867540
• Update Time: 2025-11-01

Gadolinium chloride Chemical and Physical Properties

Names and Identifiers

• Gadolinium chloride
• Gadolinium(III) chloride
• GadoliniumchlorideanhydrideREOwhitepowder
• Gadolinium Trichloride
• Gadolinium(Iii) Chloride,Ultra Dry,Reo)
• trichlorogadolinium
• NSC 174322
• GdCl3
• gadoliniumchloride(gdcl3)
• GADOLINIUM CHLORIDE, ANHYDRIDE
• Gadolinium Chloride, Anhydrous
• gadoliniumtrichloride
• Gadolinium chloride (GdCl3)
• Ultra-dry gadolinium chloride
• [GdCl3]
• MFCD00011024
• UNII-P7082WY76D
• EINECS 233-386-6
• Gadolinium(III) chloride, anhydrous, powder, 99.99% trace metals basis
• Gadolinium(III) chloride, anhydrous (99.9%-Gd) (REO)
• Gadolinium(III) chloride hydrate (99.9%-Gd) (REO)
• WLN: GD G3
• CS-0027602
• gadolinium(3+) chloride
• HY-103314
• CHEBI:37288
• 10138-52-0
• AKOS024458319
• Gadolinium(III) chloride, ultra dry
• Q415113
• NSC174322
• Gadolinium(III) chloride, anhydrous, beads, -10 mesh, 99.99% trace metals basis
• DA-63662

• MDL： MFCD00011024
• Inchi： 1S/3ClH.Gd/h3*1H;/q;;;+3/p-3
• InChI Key： MEANOSLIBWSCIT-UHFFFAOYSA-K
• SMILES： [Gd](Cl)(Cl)Cl

Computed Properties

• Exact Mass: 262.83100
• Monoisotopic Mass: 262.830659
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 4
• Rotatable Bond Count: 0
• Complexity: 8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Monoclinic crystals.
• Density: 4,52 g/cm3
• Melting Point: 609 ºC
• Boiling Point: 1580°C
• Water Partition Coefficient: Soluble in water.
• Stability/Shelf Life: hygroscopic
• PSA: 0.00000
• LogP: 2.06850
• Merck: 14,4326
• Sensitiveness: Hygroscopic
• Solubility: Soluble in water.

Gadolinium chloride Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 38
• Safety Instruction： 36/37
• FLUKA BRAND F CODES：10-21
• RTECS：LW4025000
• Hazardous Material Identification：
• Safety Term：−. See also CHLORIDES, GADOLINIUM, and RARE EARTHS."> Poison by intraperitoneal route. A skin and eye irritant. When heated to decomposition it emits very toxic fumes of Cl−. See also CHLORIDES, GADOLINIUM, and RARE EARTHS.
• TSCA：Yes
• Risk Phrases：R38

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Lanthanide salts Lanthanide chlorides
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Gadolinium chloride

Comprehensive Overview of Gadolinium Chloride (CAS No. 10138-52-0): Properties, Applications, and Research Insights

Gadolinium chloride (CAS No. 10138-52-0) is an inorganic compound with the chemical formula GdCl₃. As a member of the lanthanide series, gadolinium exhibits unique magnetic and optical properties, making its compounds, including gadolinium chloride, highly valuable in scientific and industrial applications. This article delves into the physicochemical characteristics, synthesis methods, and cutting-edge uses of GdCl₃, while addressing trending topics such as MRI contrast agents, nanotechnology, and rare-earth sustainability.

The compound appears as a white crystalline solid, hygroscopic in nature, and soluble in water and polar solvents. Its molecular weight is 263.61 g/mol, and it typically forms a hexahydrate (GdCl₃·6H₂O) under standard conditions. Researchers emphasize its high thermal stability and paramagnetic behavior, which stems from gadolinium's seven unpaired 4f electrons. These traits underpin its role in magnetic resonance imaging (MRI), where gadolinium-based contrast agents (GBCAs) enhance image clarity for diagnostic precision.

Recent advancements highlight gadolinium chloride's utility in nanomaterial synthesis. For instance, it serves as a precursor for gadolinium-doped nanoparticles used in targeted cancer therapies and multimodal imaging. A 2023 study published in ACS Nano demonstrated how GdCl₃-derived nanostructures improve theranostic efficiency by combining MRI contrast with drug delivery capabilities. Such innovations align with growing interest in personalized medicine and non-invasive diagnostics.

Environmental and sustainability concerns surrounding rare-earth elements have also spurred research into recycling gadolinium from electronic waste. The European Union's Critical Raw Materials Act lists gadolinium as a high-priority resource, driving efforts to optimize extraction and purification processes for gadolinium chloride. Scientists are exploring bioleaching techniques and ligand-assisted separation to reduce reliance on primary mining.

In industrial settings, GdCl₃ is employed as a catalyst in organic synthesis, particularly in polymerization and cross-coupling reactions. Its Lewis acidity facilitates bond formation, enabling greener chemical processes. Additionally, the compound's luminescent properties are harnessed in phosphor materials for LEDs and X-ray scintillators, contributing to energy-efficient lighting solutions.

Safety protocols for handling gadolinium chloride emphasize standard laboratory precautions, including glovebox use for anhydrous forms. While not classified as hazardous under most regulations, proper storage away from moisture ensures stability. FAQs from academic forums often address its compatibility with biological systems, to which studies confirm low cytotoxicity at controlled concentrations.

Future directions for 10138-52-0 research include optimizing its role in quantum computing components and neutron capture therapy. With global demand for rare-earth compounds projected to grow by 8% annually (2024–2030), gadolinium chloride remains a focal point for interdisciplinary innovation.